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Compound of Interest

Compound Name: Disperse Blue 183

Cat. No.: B1345753 Get Quote

Disperse Blue 183, identified by the Colour Index number 11078, is a monoazo disperse dye

recognized for its application in dyeing synthetic fibers, particularly polyester and its blends.[1]

[2][3] Its chromophoric system is responsible for its characteristic blue color and is of significant

interest to researchers in dye chemistry, materials science, and computational chemistry. This

guide provides a detailed examination of the core structure, synthesis, and physicochemical

properties of the Disperse Blue 183 chromophore.

Core Chromophore Structure and Physicochemical
Properties
The vibrant blue color of Disperse Blue 183 arises from its specific molecular architecture. It is

classified as a single azo dye, where the core of the chromophore is an azo group (-N=N-) that

connects two distinct aromatic systems.[1] This arrangement forms a conjugated system that

absorbs light in the visible spectrum. The molecule's structure incorporates electron-donating

and electron-withdrawing groups, which are crucial for tuning its color and dyeing properties.

The chemical name for Disperse Blue 183 is N-[2-[2-(2-bromo-6-cyano-4-

nitrophenyl)diazenyl]-5-(diethylamino)phenyl]propanamide.[4] The structure consists of a

substituted phenylazo group linked to a diethylamino- and propionamido-substituted phenyl

group. The presence of the cyano (-CN) and nitro (-NO2) groups, which are strong electron

acceptors, and the diethylamino group (-N(CH2CH3)2), a strong electron donor, creates a

significant "push-pull" electronic effect across the conjugated π-system of the azo bridge. This

electronic structure is fundamental to its intense color and its non-linear optical properties.[5][6]
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Caption: Chemical Structure of Disperse Blue 183.

Table 1: Physicochemical Properties of Disperse Blue 183

Property Value Reference

CAS Number 2309-94-6 [1][4][7]

Molecular Formula C₂₀H₂₁BrN₆O₃ [1][4][7]

Molecular Weight 473.32 g/mol [1][4][7]

Appearance Blue-black powder [1][2]

Melting Point 183 °C [4]

Boiling Point 689.7 °C at 760 mmHg [4]

Density 1.42 g/cm³ [4]

Solubility
Soluble in acetone and DMF;

insoluble in water.
[1][2][7]

Maximum Absorption (λmax) 625 nm, 550 nm[8] [8]

Synthesis of the Chromophore
The synthesis of Disperse Blue 183 is a classic example of diazo coupling, a fundamental

reaction in the manufacture of azo dyes. The process involves two main precursor molecules: a

diazo component and a coupling component.[1]

The synthesis can be summarized in the following key steps:

Diazotization: The process begins with the diazotization of 2-cyano-4-nitro-6-bromoaniline.

This aromatic amine is treated with a source of nitrous acid (typically generated in situ from

sodium nitrite and a strong acid) at low temperatures to convert the primary amine group into

a highly reactive diazonium salt.

Coupling: The resulting diazonium salt is then reacted with the coupling component, N-(3-

(diethylamino)phenyl)propionamide.[1] An electrophilic aromatic substitution reaction occurs,

where the diazonium salt acts as the electrophile, typically attacking the para position
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relative to the strong activating diethylamino group on the coupling component. This reaction

forms the stable azo bridge, linking the two aromatic rings and creating the final dye

molecule.

Another described synthetic route involves the initial synthesis of N-(3-

(diethylamino)phenyl)propionamide from aniline and propionic acid, followed by a coupling

reaction with the diazonium salt of 2-cyano-4-nitro-6-bromoaniline.[3]

Starting Materials

Reaction Steps

2-Cyano-4-nitro-6-bromoaniline

Diazotization
(NaNO₂, H⁺, 0-5°C)

N-(3-(diethylamino)phenyl)propionamide

Azo Coupling

Diazonium Salt Intermediate

Disperse Blue 183 Chromophore

Synthesis workflow for Disperse Blue 183.

Click to download full resolution via product page

Caption: Synthesis workflow for Disperse Blue 183.

Spectroscopic and Optical Properties
The color of Disperse Blue 183 is a direct consequence of its ability to absorb light in the

yellow-orange region of the visible spectrum, resulting in the perception of the complementary

color, blue. The maximum absorption wavelength (λmax) has been reported at both 625 nm
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and 550 nm[8] in different contexts. This variation may be attributable to differences in the

solvent environment or measurement conditions, as the λmax of solvatochromic dyes like

Disperse Blue 183 can be sensitive to solvent polarity.

A study investigating the non-linear optical (NLO) properties of Disperse Blue 183 recorded its

absorption spectra in eleven different solvents, demonstrating its solvatochromic behavior.[5]

The dye exhibits significant third-order NLO properties, which were studied using the Z-scan

technique.[5][6]

Table 2: Solvents Used for Spectroscopic Analysis of Disperse Blue 183

Solvent Class Solvents

Non-polar Toluene, 1,4-Dioxane

Polar Aprotic

Chloroform (CHCl₃), Dichloromethane (DCM),

Ethyl Acetate (EtOAc), Acetone, N,N-Dimethyl

Formamide (DMF), Dimethylsulfoxide (DMSO)

Polar Protic Ethanol (EtOH), Methanol (MeOH)

Note: This table lists the solvents in which the

absorption spectra were recorded in a study of

the dye's photophysical properties.[5] The

specific λmax values in each solvent were not

detailed in the available abstract.

Experimental Protocols
The analysis and characterization of Disperse Blue 183 involve various experimental

techniques. Below are summaries of protocols found in the literature.

Protocol 1: Analysis by HPLC with PDA and Mass Detection

This method is used for the separation and identification of disperse dyes and their impurities.

System: ACQUITY Arc System or similar HPLC/UHPLC system.[9]
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Detectors: Photodiode Array (PDA) detector for UV-Vis spectra and a mass detector (e.g.,

ACQUITY QDa) for mass-to-charge ratio (m/z) determination.[9]

Methodology: A standard solution of the dye is prepared and injected into the liquid

chromatography system. A gradient elution is typically used to separate the components of

the mixture. The PDA detector records the UV-Vis spectrum of the eluting peaks, while the

mass detector provides mass information, allowing for confident identification of the main

dye and any impurities.[9]
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Detection Methods

Disperse Blue 183 Sample
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(Dissolution in appropriate solvent)
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Analytical workflow for Disperse Blue 183.
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Caption: Analytical workflow for Disperse Blue 183.

Protocol 2: Non-Linear Optical (NLO) Property Measurement using Z-Scan
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This technique is employed to measure the third-order non-linear refractive index (n₂) and non-

linear absorption coefficient (β).

Instrumentation: A high-power laser, such as a Nd:YAG laser operating at 532 nm with

nanosecond pulses.[5][6]

Sample Preparation: Solutions of Disperse Blue 183 are prepared at a specific

concentration (e.g., 0.3 mM) in various solvents like acetone, ethanol, and DMSO.[5]

Methodology: The laser beam is focused, and the sample cuvette is moved along the beam

axis (the z-axis) through the focal point. In an "open-aperture" Z-scan, the total transmitted

intensity is measured to determine the non-linear absorption. In a "closed-aperture" Z-scan,

an aperture is placed before the detector to measure changes in the beam's divergence,

which relates to the non-linear refractive index. The resulting transmittance curve as a

function of sample position provides the NLO coefficients.[5][6]

Applications in Research and Industry
The primary application of Disperse Blue 183 is in the textile industry for dyeing polyester

fibers and their blends, where its high tinctorial strength and good fastness properties are

valued.[1][3] It is suitable for high-temperature dyeing methods and can be used to achieve

deep blue shades.[1] Beyond textiles, its well-defined chromophoric system and significant

NLO properties make it a subject of academic research for potential applications in

optoelectronics and materials science.[6] It is also used in the formulation of digital printing inks

for polyester-cotton blended fabrics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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